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Compound of Interest

Compound Name: Bis(4-allyloxyphenyl)sulfone

Cat. No.: B1331198

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers

Identifier Value

CAS Number 41481-63-4
1-(allyloxy)-4-[4-

IUPAC Name (allyloxy)-4-{

(allyloxy)phenyl]sulfonylbenzene

Molecular Formula C18H1804S

Molecular Weight 330.4 g/mol

Physicochemical Properties

Property Value Reference
Melting Point 143-144 °C [1]
Appearance White to off-white solid/crystals  [1][2]

Synthesis and Experimental Protocols

Bis(4-allyloxyphenyl)sulfone is primarily synthesized through the etherification of 4,4'-
sulfonyldiphenol (Bisphenol S). A general experimental protocol is detailed below, based on
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typical etherification reactions of phenols.

Synthesis of Bis(4-allyloxyphenyl)sulfone from
Bisphenol S

Materials:

4,4'-Sulfonyldiphenol (Bisphenol S)

Allyl bromide

Potassium carbonate (or another suitable base)

Acetone (or another suitable solvent)

Procedure:

To a solution of 4,4'-sulfonyldiphenol in acetone, an excess of potassium carbonate is added.
e The mixture is stirred vigorously, and allyl bromide is added dropwise at room temperature.

o The reaction mixture is then heated to reflux and maintained at this temperature for several
hours until the reaction is complete (monitoring can be done by Thin Layer
Chromatography).

o After completion, the reaction mixture is cooled to room temperature, and the inorganic salts
are filtered off.

e The solvent is removed from the filtrate under reduced pressure to yield the crude product.

e The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol or
methanol) to obtain pure Bis(4-allyloxyphenyl)sulfone crystals.[1]

A patent describes a similar synthesis using toluene as the solvent and
trioctylmethylammonium chloride as a phase transfer catalyst, reacting at 50-60°C for 15 hours.

[1]
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Applications in Polymer Science

Bis(4-allyloxyphenyl)sulfone is a key monomer in the synthesis of advanced polymers due to
its bifunctional nature, containing two reactive allyl groups.[2]

Role as a Monomer in Polymerization

Its primary application lies in its role as a bifunctional monomer in organic synthesis and as an
initiator in polymerization processes.[2] These characteristics make it valuable for producing
high-performance materials such as:

e Advanced Polymers: The allyl groups can undergo polymerization to form cross-linked
networks, leading to thermosetting resins with high thermal stability and mechanical strength.

e Resins and Coatings: Its integration into polymer backbones can enhance the properties of
resins and coatings.[2]

o Polyether Sulfones: It can be used as a starting material for the synthesis of other functional
polymers. For example, a rearrangement reaction can convert it to Bis(3-allyl-4-
hydroxyphenyl)sulfone, which is a monomer used in producing materials like epoxy resins
and polyether sulfones.[1]

Logical Workflow: Synthesis and Polymerization

The following diagram illustrates the general workflow from the synthesis of Bis(4-
allyloxyphenyl)sulfone to its application in polymerization.
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Caption: Workflow for the synthesis of Bis(4-allyloxyphenyl)sulfone and its subsequent use
in polymerization.

Signaling Pathways

Currently, there is no scientific literature available that describes the involvement of Bis(4-
allyloxyphenyl)sulfone in biological signaling pathways. Its primary applications are in
materials science and polymer chemistry, and it is not designed for pharmacological activity.
Research on its biotoxicity is not extensive, though related compounds like Bis(3-allyl-4-
hydroxyphenyl)sulfone have been noted for potential biotoxic effects.[3] Professionals in drug
development should be aware of the general toxicological concerns associated with sulfone-
containing aromatic compounds and handle them with appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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